Cas no 1339867-09-2 (1-(Oxane-4-carbonyl)pyrrolidin-3-ol)

• Product name: 1-(Oxane-4-carbonyl)pyrrolidin-3-ol
• CAS No: 1339867-09-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5047491

1-(Oxane-4-carbonyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(oxane-4-carbonyl)pyrrolidin-3-ol
• (3-hydroxypyrrolidin-1-yl)-(oxan-4-yl)methanone
• (3-Hydroxypyrrolidin-1-yl)(tetrahydro-2H-pyran-4-yl)methanone
• 1-(Oxane-4-carbonyl)pyrrolidin-3-ol

• Inchi： 1S/C10H17NO3/c12-9-1-4-11(7-9)10(13)8-2-5-14-6-3-8/h8-9,12H,1-7H2
• InChI Key： QLYXQTUXFAMVAL-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(N1CCC(C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Topological Polar Surface Area: 49.8
• XLogP3: -0.5

Additional information on 1-(Oxane-4-carbonyl)pyrrolidin-3-ol

Professional Introduction to 1-(Oxane-4-carbonyl)pyrrolidin-3-ol (CAS No. 1339867-09-2)

1-(Oxane-4-carbonyl)pyrrolidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1339867-09-2, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic organic molecule features a pyrrolidine ring substituted with an oxanone moiety, making it a versatile scaffold for the development of various bioactive molecules. The unique structural properties of this compound have garnered attention from researchers exploring novel therapeutic agents.

The Oxane-4-carbonyl group, also known as an ethylidenecarbonate, contributes to the compound's reactivity and potential applications in drug design. This functionality allows for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. The pyrrolidine ring, a common motif in many pharmacologically active compounds, provides a stable backbone for functionalization while maintaining the ability to interact with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(Oxane-4-carbonyl)pyrrolidin-3-ol. Studies have demonstrated its utility as a building block in the synthesis of molecules targeting various disease pathways. For instance, researchers have investigated its role in developing inhibitors for enzymes involved in metabolic disorders. The compound's ability to modulate enzyme activity has made it a promising candidate for further investigation in this area.

The structural similarity of 1-(Oxane-4-carbonyl)pyrrolidin-3-ol to known bioactive molecules has also prompted exploration in the field of central nervous system (CNS) drug discovery. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective properties, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the oxanone group to engage with specific binding sites on target proteins offers a strategic advantage in designing molecules with enhanced efficacy and selectivity.

Advances in computational chemistry and molecular modeling have further accelerated the development of novel derivatives based on 1-(Oxane-4-carbonyl)pyrrolidin-3-ol. These techniques allow researchers to predict the binding affinity and pharmacokinetic properties of potential drug candidates before conducting costly wet-lab experiments. Such high-throughput virtual screening methods have significantly reduced the time and resources required to identify promising leads for further optimization.

The synthesis of 1-(Oxane-4-carbonyl)pyrrolidin-3-ol itself presents interesting challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more accessible to pharmaceutical researchers. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of the desired scaffold. These improvements have not only streamlined the synthesis process but also opened up new avenues for structural diversification.

In conclusion, 1-(Oxane-4-carbonyl)pyrrolidin-3-ol (CAS No. 1339867-09-2) represents a valuable asset in modern drug discovery. Its unique structural features and potential biological activities make it a compelling candidate for further exploration across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.